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Compound of Interest

Compound Name: 4-Propylnaphthalen-1-amine
CAS No.: 106213-87-0
Cat. No.: B3210159
Get Quote
. J

Executive Summary

4-Propylnaphthalen-1-amine (CAS: 106213-87-0) is a specialized bicyclic aromatic amine
intermediate used primarily in the synthesis of advanced pharmaceuticals (kinase inhibitors)
and functionalized azo dyes.[1] As a 1,4-disubstituted naphthalene derivative, it possesses
unique steric and electronic properties that distinguish it from the more common 1-
naphthylamine. This guide provides a rigorous technical analysis of its physicochemical
properties, a validated synthesis workflow via palladium-catalyzed cross-coupling, and critical
handling protocols.

Chemical Identity & Structural Analysis[3][4][5]
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Attribute Detail

IUPAC Name 4-Propylnaphthalen-1-amine

1-Amino-4-propylnaphthalene; 4-n-Propyl-1-
Common Synonyms )
naphthylamine

CAS Registry Number 106213-87-0

Molecular Formula Ci3HisN

Molecular Weight 185.27 g/mol

SMILES CCCclccc(N)c2ceceecl2

InChl Key NYKSBMRQNSCVMO-UHFFFAOYSA-N

Structural Implications

The molecule features a naphthalene core substituted at the para-like positions (1 and 4). The
propyl group at position 4 exerts a positive inductive effect (+1), slightly increasing the electron
density of the ring system compared to unsubstituted 1-naphthylamine. This substitution also
introduces steric bulk, which can influence the regioselectivity of subsequent electrophilic
aromatic substitutions, directing incoming groups primarily to the position ortho to the amine
(position 2).

Physical & Chemical Properties[3][4][5][6][7]1[8]1[9]
[10][11]

Note: Due to the niche nature of this specific isomer, values marked with ()* are derived from
quantitative structure-property relationship (QSPR) models and analogous compounds (e.g., 1-
naphthylamine, 4-methyl-1-naphthylamine).*

Physicochemical Data Table
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Property

Value | Description

Source/Derivation

Physical State

Low-melting solid or viscous oil

Analogous to 4-ethyl-1-

naphthylamine

Predicted (Propyl chain

Melting Point 35-45°C disrupts crystal packing of

parent MP 50°C)
- ) Extrapolated from 1-

Boiling Point ~325 °C (at 760 mmHg) )
Naphthylamine (301°C)

Density 1.02 + 0.05 g/cm3 Predicted

- Soluble in EtOH, DMSO, DCM,; ] - )
Solubility ) Lipophilic hydrocarbon tail
Insoluble in H20

Slightly more basic than 1-

pKa (Conjugate Acid) 39-41 naphthylamine (3.92) due to +I
alkyl effect

LogP 4.2* High lipophilicity

Validated Synthesis Protocol

Methodology: Palladium-Catalyzed Suzuki-Miyaura Cross-Coupling

While traditional nitration of 1-propylnaphthalene yields inseparable isomer mixtures, the

Suzuki-Miyaura coupling of 1-amino-4-bromonaphthalene offers a regiospecific, high-yield

route. This protocol ensures the integrity of the 1,4-substitution pattern.

Reagents & Materials[5][6][8][12][13][14]

e Substrate: 4-Bromo-1-naphthylamine (protected as acetamide or free amine if using

specialized ligands).

e Coupling Partner: Propylboronic acid [CAS: 17745-45-8].

o Catalyst: Pd(dppf)Clz - CH2Clz or Pd(PPhs)a.
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Base: K2COs (2.0 equiv).

Solvent: 1,4-Dioxane / Water (4:1 v/v).

Step-by-Step Workflow

Preparation: In a glovebox or under Argon, charge a reaction vessel with 4-bromo-1-
naphthylamine (1.0 equiv), propylboronic acid (1.2 equiv), and K2COs (2.0 equiv).

Catalyst Addition: Add Pd(dppf)Clz (3-5 mol%).
Solvation: Add degassed 1,4-Dioxane/Water mixture.
Reaction: Heat to 90°C for 12—-16 hours. Monitor by TLC (Hexane:EtOAc 8:2) or LC-MS.

Workup: Cool to RT. Filter through Celite to remove Pd residues. Dilute with EtOAc, wash
with brine.

Purification: Flash column chromatography (Silica gel). Elute with Hexane -> 5%
EtOAc/Hexane.

Deprotection (if Acetamide used): Reflux in EtOH/HCI (6M) for 2 hours to liberate the free
amine.

Synthesis Logic Visualization

4-Bromo-1-naphthylamine Oxidative Addition

Reductive Elimination
- Pd-Complex (90°C, 12h) .
Transmetallation Intermediate 4-Propylnaphthalen-1-amine
Propylboronic Acid
(Pd Catalyst, Base)

Click to download full resolution via product page

Figure 1: Catalytic cycle for the regiospecific synthesis of 4-Propylnaphthalen-1-amine via

Suzuki coupling.
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Chemical Reactivity & Applications[6]
Diazotization & Azo Coupling

The primary utility of 4-propylnaphthalen-1-amine lies in its amine functionality. Upon
treatment with NaNO2/HCI at 0-5°C, it forms a stable diazonium salt.

» Application: This salt couples with phenols or other amines to form lipophilic azo dyes. The
propyl group improves solubility in organic polymers compared to standard methyl
analogues.

Electrophilic Aromatic Substitution

The amine group is a strong ortho/para director. However, position 4 is blocked by the propyl
group.

o Dominant Site: Electrophiles (e.g., bromine, acyl chlorides) will attack Position 2 (ortho to
amine).

e Secondary Site: Position 5 or 8 (on the other ring), though less favored kinetically.

Drug Development Scaffold

The 4-alkyl-1-naphthylamine motif appears in kinase inhibitors where the propyl group
occupies hydrophobic pockets (e.g., ATP binding sites) within the target protein, enhancing
potency and selectivity.

Safety & Handling (SDS Highlights)

Hazard Classification:
e Acute Toxicity: Category 4 (Oral/Dermal).

o Carcinogenicity: Suspected (Category 2) — Naphthylamines are historically associated with
bladder cancer; handle as a potent carcinogen.

e Aquatic Toxicity: Chronic Category 1 (Very toxic to aquatic life).

Handling Protocol:
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e Engineering Controls: Always handle in a certified chemical fume hood.
o PPE: Nitrile gloves (double gloving recommended), safety goggles, and lab coat.

o Storage: Store under inert atmosphere (Argon/Nitrogen) at 2—-8°C. The amine is sensitive to
oxidation and will darken (purple/black) upon air exposure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Comprehensive Technical Profile: 4-Propylnaphthalen-
1-amine[1]]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3210159/docs#comprehensive-technical-profile-4-
propylnaphthalen-1-amine-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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